Cas no 40363-02-8 (3-AZETIDINAMINE, 1-(1-METHYLETHYL)-)

• Product Name: 3-AZETIDINAMINE, 1-(1-METHYLETHYL)-
• CAS No: 40363-02-8
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• CID: 3292104
• PubChem ID: 15636936
• Update Time: 2025-04-21

3-AZETIDINAMINE, 1-(1-METHYLETHYL)- Chemical and Physical Properties

Names and Identifiers

• 3-AZETIDINAMINE, 1-(1-METHYLETHYL)-
• 1-(propan-2-yl)azetidin-3-amine
• 1-Isopropylazetidin-3-amine
• DB-190184
• 40363-02-8
• SCHEMBL680704
• 1-(1-Methylethyl)-3-azetidinamine
• AKOS013072329

• Inchi： 1S/C6H14N2/c1-5(2)8-3-6(7)4-8/h5-6H,3-4,7H2,1-2H3
• InChI Key： NORUUYRXMOOAHX-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CC(C1)N

Computed Properties

• Exact Mass: 114.115698455Da
• Monoisotopic Mass: 114.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 29.3Ų